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Compound of Interest

Compound Name: 4-Nitronaphthalene-1-carbonitrile

CAS No.: 23245-63-8

Cat. No.: B3369362

Get Quote

Executive Summary
1-Cyano-4-nitronaphthalene (CAS 23245-63-8), also known as 4-nitro-1-naphthonitrile,

represents a critical class of 1,4-disubstituted naphthalene derivatives.[1] Characterized by the

presence of two strong electron-withdrawing groups (EWG)—the cyano (-CN) and nitro (-NO2)

moieties—positioned para to each other on the naphthalene core, this compound serves as a

potent electrophilic scaffold. It is primarily utilized as a high-value intermediate in the synthesis

of "push-pull" chromophores, non-linear optical (NLO) materials, and biologically active

amidoxime chelators.

This guide provides a definitive analysis of its molecular architecture, validated synthesis

protocols, and physicochemical properties, grounded in field-proven methodologies.

Molecular Identity & Physicochemical Profile[1][2][3]
The precise molecular weight and identity are fundamental for stoichiometric calculations in

synthetic workflows.
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Property Data

IUPAC Name 4-Nitro-1-naphthonitrile

Common Synonyms
1-Cyano-4-nitronaphthalene; 4-

Nitronaphthalene-1-carbonitrile

CAS Registry Number 23245-63-8

Molecular Formula

Molecular Weight 198.18 g/mol

Physical State Pale yellow to yellow crystalline solid

Solubility
Soluble in DMSO, DMF, Acetone, Chloroform;

Insoluble in Water

Melting Point
~140–142 °C (Derivative dependent; verify with

specific lot CoA)

Structural Calculation
The molecular weight is derived from standard atomic weights:

Carbon (11):

Hydrogen (6):

Nitrogen (2):

Oxygen (2):

Total:198.181 g/mol [1]

Structural Analysis & Electronic Properties[6]
Electronic Distribution (The "Pull-Pull" System)
Unlike classic "push-pull" dyes (which pair a donor and acceptor), 1-cyano-4-nitronaphthalene

features two strong electron-withdrawing groups.[1]
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Inductive & Mesomeric Effects: Both -CN and -NO2 groups exert strong ngcontent-ng-

c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

(inductive) and

(mesomeric) effects.

Ring Deactivation: The naphthalene ring is highly deactivated towards electrophilic aromatic

substitution (

).

Nucleophilic Susceptibility: Conversely, the ring is highly activated for Nucleophilic Aromatic

Substitution (

). The nitro group at position 4 activates position 1 for nucleophilic attack, and vice versa.
This property is exploited to introduce nucleophiles (amines, alkoxides) by displacing one of
the groups (usually the nitro group if fluoride is not present, or via cine-substitution).

Crystallographic Packing
While the specific crystal structure of the 1,4-isomer is often isomorphic with other

dinitronaphthalenes, the planar naphthalene core facilitates

-

stacking. The dipole moment is significant due to the vector addition of the cyano and nitro
dipoles, influencing its solubility and packing density in solid-state electronics.

Synthesis & Production Protocols
Two primary pathways exist for the synthesis of 1-cyano-4-nitronaphthalene. The choice

depends on the starting material availability and scale.

Pathway A: The Sandmeyer Route (High Specificity)
This is the most reliable laboratory-scale method, ensuring regiochemical purity by starting

from 4-nitro-1-naphthylamine.[1]
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Mechanism: Diazotization of the amine followed by displacement with cyanide using a copper(I)

catalyst.

Protocol:

Diazotization: Dissolve 4-nitro-1-naphthylamine (0.1 mol) in dilute sulfuric acid. Cool to 0–

5°C. Add sodium nitrite (

, 1.1 eq) solution dropwise to form the diazonium salt.

Substitution (Sandmeyer): Prepare a solution of Copper(I) Cyanide (CuCN) and NaCN in

water (neutralized to maintain CuCN in solution).

Addition: Slowly add the cold diazonium solution to the CuCN mixture at 0°C.

Workup: Allow to warm to room temperature, then heat to 50°C to ensure completion. Extract

with ethyl acetate or dichloromethane.[1] Wash with water and brine.[1]

Purification: Recrystallize from ethanol or purify via silica gel column chromatography

(Hexane:EtOAc gradient).

Pathway B: Nucleophilic Substitution (Rosenmund-von
Braun)
Ideal for industrial scale-up, utilizing 1-chloro-4-nitronaphthalene.[1]

Protocol:

Reagents: 1-Chloro-4-nitronaphthalene (1 eq), CuCN (1.2 eq), DMF (solvent).

Reaction: Heat the mixture to reflux (approx. 150–160°C) for 4–6 hours.

Quenching: Pour the hot mixture into a solution of

or ethylenediamine in water to decompose the copper complex.

Isolation: Filter the solid precipitate, wash with water, and dry.
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Synthesis Workflow Diagram
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CuCN, NaCN
(Sandmeyer Reaction)

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for 1-cyano-4-nitronaphthalene via Diazotization (Top) and

Nucleophilic Substitution (Bottom).[1]

Applications in Research & Development
Precursor for Amidoxime Chelators
In semiconductor manufacturing and uranium recovery, nitrile groups are converted to

amidoximes.

Reaction:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-

inserted">

Utility: 1-Cyano-4-nitronaphthalene is a precursor for 4-nitro-1-naphthamidoxime, a ligand

used to chelate transition metals (Cu, Fe) in Chemical Mechanical Polishing (CMP) slurries.

[1]

Non-Linear Optics (NLO) & Dyes
The compound serves as an acceptor unit.

Derivatization: Reduction of the nitro group to an amine (-NH2) yields 1-amino-4-

cyanonaphthalene.[1]

Effect: This creates a strong Donor-Acceptor (D-A) system across the naphthalene bridge,

exhibiting strong intramolecular charge transfer (ICT) and fluorescence, useful in biological

imaging and organic LEDs.
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Safety & Handling (SDS Summary)
Hazard Classification:

Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (Category 3).

Reactivity: Nitriles can release HCN under acidic conditions.[1] Nitro groups pose a risk of

decomposition at high temperatures.

Handling Protocol:

Engineering Controls: Always operate in a certified chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Storage: Store in a cool, dry place away from strong oxidizing agents and strong bases.

Disposal: Dispose of as hazardous organic waste containing nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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